2,4-dimethyl-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)thiazole-5-carboxamide

• IUPAC Name: 2,4-dimethyl-N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C17H17N5OS/c1-10-4-9-15(22-21-10)19-13-5-7-14(8-6-13)20-17(23)16-11(2)18-12(3)24-16/h4-9H,1-3H3,(H,19,22)(H,20,23)
• InChI Key: XUWHOELIODICOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)C3=C(N=C(S3)C)C
• Molecular Formula: C17H17N5OS
• Molecular Weight: 339.4 g/mol

Description

The compound “2,4-dimethyl-N-(4-((6-methylpyridazin-3-yl)amino)phenyl)thiazole-5-carboxamide” is a chemical compound with the molecular formula C17H17N5OS. It is a derivative of thiazole, a class of compounds that have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, and antimicrobial properties.

Molecular Structure Analysis

The molecular structure of this compound includes a thiazole ring, which is a five-membered ring containing two heteroatoms, sulfur and nitrogen. The thiazole ring is known to resemble pyridine and pyrimidine in its physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles.

Chemical Reactions Analysis

Thiazole derivatives, including this compound, have been found to exhibit a wide range of biological activities. For example, they have been identified as selective TRPV4 antagonists that display inhibition potencies against 4α-phorbol 12,13-didecanoate (4αPDD), a well-known TRPV4 selective agonist.

Scientific Research Applications

Anti-Inflammatory Properties

. Investigating whether this compound can modulate inflammatory pathways could provide valuable insights for drug development.

Antitumor and Cytotoxic Effects

Thiazole derivatives, including the compound mentioned, have shown promise as antitumor agents. .

Antihypertensive Activity

. Researchers could assess whether this compound influences blood pressure regulation.

Analgesic Properties

. Studying the compound’s impact on pain pathways could be valuable.

Future Directions

Thiazole derivatives, including this compound, have shown promise in various areas of medicinal chemistry due to their wide range of biological activities. Future research could focus on further exploring the potential applications of these compounds in the treatment of various diseases, as well as optimizing their synthesis methods and improving their safety profiles.